5-Methoxy-2-morpholin-4-ylbenzonitrile
Overview
Description
5-Methoxy-2-morpholin-4-ylbenzonitrile, also known as MMN or Roxadustat, is a novel hypoxia-inducible factor (HIF) prolyl hydroxylase inhibitor (PHI) that has been extensively studied in the scientific community for its potential therapeutic applications. It has a molecular weight of 218.26 .
Molecular Structure Analysis
The molecular formula of 5-Methoxy-2-morpholin-4-ylbenzonitrile is C12H14N2O2 . The InChI code is 1S/C12H14N2O2/c1-15-11-2-3-12(10(8-11)9-13)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Methoxy-2-morpholin-4-ylbenzonitrile include a molecular weight of 218.26 .Scientific Research Applications
Synthesis and Chemical Transformations
5-Methoxy-2-morpholin-4-ylbenzonitrile and its derivatives are primarily utilized in chemical synthesis processes. These compounds serve as intermediates or reactants in the synthesis of various pharmacologically active molecules.
Intermediate in Gefitinib Synthesis :5-Methoxy-2-morpholin-4-ylbenzonitrile derivatives have been used in the synthesis of Gefitinib, a medication primarily used for the treatment of certain breast, lung, and other cancers. The synthesis involves a series of reactions including transfer hydrogenation and Dimroth rearrangement, yielding Gefitinib with an overall yield of about 66% (Jin et al., 2005).
Src Kinase Inhibition :Derivatives of 5-Methoxy-2-morpholin-4-ylbenzonitrile have been optimized to function as potent inhibitors of Src kinase activity, which is significant in cancer research and treatment. Specific modifications in the chemical structure led to enhanced inhibition of Src kinase activity and Src-mediated cell proliferation (Boschelli et al., 2001).
Molluscicidal Agent :A 5-chlorosalicylic acid derivative incorporating a morpholine moiety, synthesized through a two-step process, has shown significant molluscicidal effects (Duan et al., 2014).
Inhibitor of α-Glucosidase :A series of 4-(5-fluoro-2-substituted-1H-benzimidazol-6-yl)morpholine derivatives, including those with methoxy groups on the phenyl ring, have been synthesized and exhibited considerable α-glucosidase inhibitory potential. These findings have potential implications in diabetes research (Menteşe et al., 2020).
Analytical and Quality Control Methods
5-Methoxy-2-morpholin-4-ylbenzonitrile and related compounds are also utilized in developing analytical methods for quality control in pharmaceutical manufacturing.
- HPLC-DMD Method for Impurities Determination :A sensitive, efficient, and selective HPLC determination method has been developed and validated for the detection of intermediates and technological contaminations in bulk drugs of morpholin-4-ium derivatives. This method is crucial for ensuring the quality and safety of pharmaceutical products (Varynskyi & Kaplaushenko, 2017).
Mechanism of Action
While the exact mechanism of action for 5-Methoxy-2-morpholin-4-ylbenzonitrile isn’t specified, it’s known as a hypoxia-inducible factor (HIF) prolyl hydroxylase inhibitor. HIF prolyl hydroxylase inhibitors are a class of drugs that stimulate the production of red blood cells, and they’re often used in the treatment of anemia.
properties
IUPAC Name |
5-methoxy-2-morpholin-4-ylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-15-11-2-3-12(10(8-11)9-13)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAMPJYCVVDHAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCOCC2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401267235 | |
Record name | Benzonitrile, 5-methoxy-2-(4-morpholinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401267235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1287217-53-1 | |
Record name | Benzonitrile, 5-methoxy-2-(4-morpholinyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1287217-53-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzonitrile, 5-methoxy-2-(4-morpholinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401267235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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